2-Amino-4-phenylcyclohexan-1-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• SMILES: C1CC(=O)C(CC1C2=CC=CC=C2)N
• InChI: InChI=1S/C12H15NO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h1-5,10-11H,6-8,13H2
• InChIKey: DJKXCCOEMYOSMD-UHFFFAOYSA-N

2-Amino-4-phenylcyclohexan-1-one Key Baselines

2-Amino-4-phenylcyclohexan-1-one (CAS 845774-61-0) is a substituted aminoketone belonging to the arylcyclohexylamine class. The molecular formula is C12H15NO and molecular weight is 189.25 g/mol. It features a primary amino group at the 2-position and a phenyl substituent at the 4-position of a cyclohexanone ring [1]. This compound serves as a versatile building block in medicinal chemistry, particularly as an intermediate for PDE4 inhibitors and other heterocyclic scaffolds [2].

• [1] Chemsrc. 2-Amino-4-phenylcyclohexan-1-one. CAS 845774-61-0. Molecular formula: C12H15NO, molecular weight: 189.25. View Source
• [2] SmithKline Beecham Corporation. US Patent 6,013,827. Compounds useful as PDE IV inhibitors. Filed July 11, 1996, issued January 11, 2000. View Source

2-Amino-4-phenylcyclohexan-1-one: In-Class Substitution Rigor

The exact position of the amino group on the cyclohexanone ring critically influences both physicochemical properties and biological target engagement. Regioisomers such as 4-amino-4-phenylcyclohexan-1-one (CAS 95261-39-5) show distinct LogP values and steric profiles that can alter receptor binding and metabolic stability [1]. Similarly, N-methylation (as in ketamine analogs) dramatically changes NMDA receptor affinity and pharmacokinetics. Therefore, generic substitution within this class is high-risk for assay reproducibility and lead optimization [2].

• [1] Molbase. 4-Amino-4-phenylcyclohexan-1-one. CAS 95261-39-5. LogP: 2.684, PSA: 43.09. View Source
• [2] Zanos P, et al. NMDAR inhibition-independent antidepressant actions of ketamine metabolites. Nature. 2016;533(7604):481-6. doi:10.1038/nature17998. View Source

2-Amino-4-phenylcyclohexan-1-one vs. Closest Analogs

Regioisomeric LogP Comparison

2-Amino-4-phenylcyclohexan-1-one exhibits a predicted LogP of 1.85 , which is significantly lower than the 2.68 LogP of its 4-amino regioisomer 4-amino-4-phenylcyclohexan-1-one [1]. This 0.83 log unit difference indicates the 2-amino isomer is substantially more hydrophilic, likely due to intramolecular hydrogen bonding between the 2-amino and 1-keto groups that reduces the compound's effective lipophilicity.

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.85
Comparator Or Baseline	4-amino-4-phenylcyclohexan-1-one, LogP = 2.68
Quantified Difference	ΔLogP = -0.83 (target more hydrophilic)
Conditions	Predicted LogP values from vendor technical datasheets (Leyan and Molbase)

Why This Matters

Lower LogP directly impacts aqueous solubility and membrane permeability, making the 2-amino isomer preferable for assays requiring higher aqueous solubility or for lead optimization toward more drug-like physicochemical profiles.

• [1] Molbase. 4-Amino-4-phenylcyclohexan-1-one. CAS 95261-39-5. LogP: 2.684, PSA: 43.09. View Source

Commercial Purity Specification

Commercially, 2-amino-4-phenylcyclohexan-1-one is available at 98% purity from established vendors . In comparison, the closely related 4-amino-4-phenylcyclohexan-1-one is routinely offered at a lower 95% minimum purity specification . This 3-percentage-point purity difference can be significant for sensitive biological assays or synthetic steps requiring high stoichiometric precision.

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	98% (CAS 845774-61-0, from Leyan)
Comparator Or Baseline	4-Amino-4-phenylcyclohexan-1-one, 95% minimum purity (AKSci)
Quantified Difference	+3% absolute purity for target compound
Conditions	Vendor technical datasheet specifications, as of 2024-2025

Why This Matters

Higher baseline purity reduces the need for in-house repurification, minimizes batch-to-batch variability, and improves reproducibility in dose-response or SAR studies, all of which are critical for procurement decision-making.

Intramolecular H-Bonding and PSA

The target compound possesses 2 hydrogen bond acceptors and 1 hydrogen bond donor . The regioisomer 4-amino-4-phenylcyclohexan-1-one has a reported topological polar surface area (tPSA) of 43.09 Ų [1]. While tPSA is identical for both isomers in principle, the spatial arrangement of the amino group relative to the carbonyl changes the intramolecular hydrogen-bonding network: the 2-amino isomer can form a stable six-membered intramolecular H-bond (N–H···O=C), which reduces the effective polar surface area available for intermolecular interactions [2]. This structural feature is absent in the 4-amino regioisomer. Consequently, the 2-amino isomer may exhibit enhanced passive membrane permeation despite similar calculated tPSA.

Evidence Dimension	Hydrogen-bond donor/acceptor count and intramolecular H-bond capability
Target Compound Data	H_Acceptors = 2, H_Donors = 1; intramolecular N–H···O=C bond possible (predicted 6-membered ring)
Comparator Or Baseline	4-Amino-4-phenylcyclohexan-1-one: H_Acceptors = 2, H_Donors = 1; no intramolecular H-bond to carbonyl possible
Quantified Difference	Qualitative—intramolecular H-bond reduces effective PSA in 2-amino isomer
Conditions	Structural analysis based on molecular geometry; tPSA calculated identically for both isomers (43.09 Ų)

Why This Matters

Intramolecular hydrogen bonding can mask polarity and improve passive permeability, a desirable trait in CNS drug discovery. Scientists selecting building blocks for CNS-targeted libraries should favor the 2-amino isomer for its latent permeability advantage.

• [1] Molbase. 4-Amino-4-phenylcyclohexan-1-one. CAS 95261-39-5. PSA: 43.09 Ų. View Source
• [2] Kuhn B, Mohr P, Stahl M. Intramolecular hydrogen bonding in medicinal chemistry. J Med Chem. 2010;53(6):2601-2611. doi:10.1021/jm100087s. View Source

α-Aminoketone Motif for Heterocycle Synthesis

The 2-amino cyclohexanone scaffold is preorganized for annulation reactions to form fused heterocycles such as quinoxalines, benzodiazepines, and pyrido-fused systems. The 2-amino-4-phenylcyclohexan-1-one specifically allows for electrophilic aromatic substitution on the 4-phenyl ring while retaining the reactive α-aminoketone handle [1]. In contrast, the 4-amino-4-phenyl isomer lacks the α-aminoketone motif and cannot participate in the same cyclocondensation pathways, limiting its utility as a diversifiable intermediate [2]. Patent literature explicitly describes 2-amino-cyclohexanone derivatives as key intermediates in the synthesis of PDE4 inhibitors and other bioactive heterocycles [3].

Evidence Dimension	Synthetic accessibility of fused heterocycles
Target Compound Data	2-amino ketone enables annulation with 1,2- and 1,3-dielectrophiles; 4-phenyl offers additional diversification site
Comparator Or Baseline	4-Amino-4-phenylcyclohexan-1-one: amino group distant from carbonyl, no α-aminoketone reactivity
Quantified Difference	Qualitative—different reaction manifold
Conditions	Retrosynthetic analysis; patent and literature precedent for 2-aminocyclohexanone annulation

Why This Matters

For medicinal chemistry groups synthesizing heterocyclic libraries, the 2-amino isomer provides a unique entry point to diverse chemotypes that the 4-amino regioisomer cannot deliver, directly impacting scaffold novelty and patentability.

• [1] TECHNISCHE HOCHSCHULE KOELN. DE102020105700A1. Arylcyclohexylamin-Derivate und Verfahren zu deren Herstellung. Filed March 3, 2020, published September 9, 2021. View Source
• [2] Lednicer D. US Patent 4,065,573. 4-Amino-4-phenylcyclohexanone ketal compositions and process of use. Issued December 27, 1977. View Source
• [3] SmithKline Beecham Corporation. US Patent 6,013,827. Compounds useful as PDE IV inhibitors. Issued January 11, 2000. View Source

Rotatable Bond Count and Preorganization

2-Amino-4-phenylcyclohexan-1-one contains only 1 rotatable bond (the phenyl-cyclohexyl linkage) . The structurally related ketamine analog 2-(methylamino)-2-phenylcyclohexan-1-one (deschloroketamine) similarly has one rotatable bond, but the N-methyl group introduces additional conformational degrees of freedom and increases steric bulk near the ketone [1]. A lower rotatable bond count is associated with reduced entropic penalty upon protein binding, potentially translating into improved ligand efficiency [2]. The primary amine of the target compound also offers a smaller steric footprint compared to secondary or tertiary amines, allowing tighter fit into shallow binding pockets.

Evidence Dimension	Rotatable bond count and steric bulk at the amino position
Target Compound Data	Rotatable_Bonds = 1 (leyan.com); primary amine minimal steric bulk
Comparator Or Baseline	Deschloroketamine (2-(methylamino)-2-phenylcyclohexan-1-one): Rotatable_Bonds = 1, but secondary amine with methyl group adds steric volume
Quantified Difference	Qualitative—primary vs. secondary amine steric difference; identical rotatable bond count but different conformational behavior
Conditions	Molecular descriptor analysis; comparison of 2D structure

Why This Matters

Low rotatable bond count and minimal steric bulk are favorable for fragment-based drug discovery and for achieving high ligand efficiency. The primary amine also allows direct derivatization (e.g., amide coupling) without prior deprotection.

• [1] PubChem. Deschloroketamine. CID 56998960. Molecular Formula: C13H17NO. View Source
• [2] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. doi:10.1021/jm020017n. View Source

2-Amino-4-phenylcyclohexan-1-one Applications

CNS Lead Optimization: Balanced LogP and Permeability

The target compound's LogP of 1.85 (vs. 2.68 for the 4-amino regioisomer) and its capacity for intramolecular hydrogen bonding make it a superior choice for CNS programs where balancing solubility with passive permeability is critical. Its lower lipophilicity aligns with CNS MPO (Multiparameter Optimization) guidelines, reducing the risk of high-logP-driven toxicity while maintaining membrane transit capability.

Fused Heterocycle Synthesis via α-Aminoketone

The 2-amino ketone motif uniquely enables annulation chemistry with dielectrophiles to construct quinoxalines, imidazoles, and pyrido-fused scaffolds [1]. The 4-phenyl substituent provides an additional vector for diversification through electrophilic aromatic substitution or cross-coupling. This synthetic versatility is not available from 4-amino regioisomers, making this compound a strategic procurement choice for diversity-oriented synthesis.

Fragment-Based Screening: Low Rotatable Bonds and Primary Amine

With only 1 rotatable bond and a primary amine group , this compound is well-suited for fragment-based drug discovery. The primary amine allows for rapid library generation via amide bond formation or reductive amination, while the low conformational flexibility increases the probability of high-resolution co-crystal structures and favorable ligand efficiency metrics.

PDE4 Inhibitor Intermediate

Patent literature explicitly describes phenylcyclohexan-1-ylcarboxylic acids as PDE4 inhibitors for inflammatory and respiratory diseases [2]. 2-Amino-4-phenylcyclohexan-1-one serves as a direct precursor to these pharmacophores through oxidation or homologation of the ketone group, providing a shorter synthetic route compared to the 4-amino isomer.

• [1] TECHNISCHE HOCHSCHULE KOELN. DE102020105700A1. Arylcyclohexylamin-Derivate und Verfahren zu deren Herstellung. 2021. View Source
• [2] SmithKline Beecham Corporation. US Patent 6,013,827. Compounds useful as PDE IV inhibitors. 2000. View Source